Cas no 78232-35-6 ((4aR,6R,7R,7aR)-6-{6-[(2,2-dimethylpropanoyl)amino]-9H-purin-9-yl}-2-hydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-yl 2,2-dimethylpropanoate)

• Product Name: (4aR,6R,7R,7aR)-6-{6-[(2,2-dimethylpropanoyl)amino]-9H-purin-9-yl}-2-hydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-yl 2,2-dimethylpropanoate
• CAS No: 78232-35-6
• MF: C₂₀H₂₈N₅O₈P
• MW: 497.438785552979
• CID: 1791912
• PubChem ID: 192131
• Update Time: 2025-04-21

(4aR,6R,7R,7aR)-6-{6-[(2,2-dimethylpropanoyl)amino]-9H-purin-9-yl}-2-hydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-yl 2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• (4aR,6R,7R,7aR)-6-{6-[(2,2-dimethylpropanoyl)amino]-9H-purin-9-yl}-2-hydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-yl 2,2-dimethylpropanoate
• 78232-35-6
• N-(9-{7-[(2,2-Dimethylpropanoyl)oxy]-2-hydroxy-2-oxotetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl}-9H-purin-6-yl)-2,2-dimethylpropanimidic acid
• Adenosine, N-(2,2-dimethyl-1-oxopropyl)-, cyclic 3',5'-(hydrogen phosphate) 2'-(2,2-dimethylpropanoate)
• DTXSID40999580
• N(6),O(2)-Dipivaloyl cyclic amp

• Inchi： 1S/C20H28N5O8P/c1-19(2,3)17(26)24-14-11-15(22-8-21-14)25(9-23-11)16-13(32-18(27)20(4,5)6)12-10(31-16)7-30-34(28,29)33-12/h8-10,12-13,16H,7H2,1-6H3,(H,28,29)(H,21,22,24,26)/t10-,12-,13-,16-/m1/s1
• InChI Key： OFPPCWXYSKTHBG-XNIJJKJLSA-N
• SMILES： P1(=O)(O)OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C(=NC=NC3=4)NC(C(C)(C)C)=O)O2)OC(C(C)(C)C)=O)O1

Computed Properties

• Exact Mass: 497.16754987g/mol
• Monoisotopic Mass: 497.16754987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 164Ų